Cas no 338775-69-2 (3-((4-Chlorobenzyl)sulfanyl)-6-methyl-5-(2-(((4-methylbenzyl)oxy)amino)vinyl)-1,2,4-triazine)

• Product Name: 3-((4-Chlorobenzyl)sulfanyl)-6-methyl-5-(2-(((4-methylbenzyl)oxy)amino)vinyl)-1,2,4-triazine
• CAS No: 338775-69-2
• MF: C₂₁H₂₁ClN₄OS
• MW: 412.935642004013
• CID: 5025920
• Update Time: 2023-08-24

3-((4-Chlorobenzyl)sulfanyl)-6-methyl-5-(2-(((4-methylbenzyl)oxy)amino)vinyl)-1,2,4-triazine Chemical and Physical Properties

Names and Identifiers

• [(E)-2-(3-{[(4-chlorophenyl)methyl]sulfanyl}-6-methyl-1,2,4-triazin-5-yl)ethenyl][(4-methylphenyl)methoxy]amine
• 3-((4-Chlorobenzyl)sulfanyl)-6-methyl-5-(2-(((4-methylbenzyl)oxy)amino)vinyl)-1,2,4-triazine
• (E)-N-(2-(3-(4-chlorobenzylthio)-6-methyl-1,2,4-triazin-5-yl)vinyl)-O-(4-methylbenzyl)hydroxylamine
• N-(2-{3-[(4-chlorobenzyl)sulfanyl]-6-methyl-1,2,4-triazin-5-yl}vinyl)-O-(4-methylbenzyl)hydroxylamine

• Inchi： 1S/C21H21ClN4OS/c1-15-3-5-17(6-4-15)13-27-23-12-11-20-16(2)25-26-21(24-20)28-14-18-7-9-19(22)10-8-18/h3-12,23H,13-14H2,1-2H3/b12-11+
• InChI Key： FIIUGLSKXINYGW-VAWYXSNFSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NN=C(C)C(/C=C/NOCC2C=CC(C)=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 467
• XLogP3: 4.9
• Topological Polar Surface Area: 85.2